Cas no 10276-21-8 (Isophorone oxide)
Isophorone oxide structure
Product Name:Isophorone oxide
CAS No:10276-21-8
MF:C9H14O2
MW:154.206263065338
MDL:MFCD00085465
CID:150035
PubChem ID:125308044
Update Time:2025-09-18
Isophorone oxide Chemical and Physical Properties
Names and Identifiers
-
- 4,4,6-Trimethyl-7-oxabicyclo[4.1.0]heptan-2-one
- Isophorone epoxide
- 2,3-Epoxy-3,5,5-trimethylcyclohexanone
- 2,3-Epoxy-3,5,5-trimethyl-1-cyclohexanone
- 3,5,5-Trimethyl-2,3-epoxy-1-cyclohexanone
- ISOPHORONE OXIDE
- Oxidation of Isophorone
- 3,5,5-TriMecthyl-2,3-epoxy cyclohexanon
- 2,3-Epoxy-3,5,5-trimethylcyclohexane-1-one
- 4,4,5A-TRIMETHYLPERHYDRO-1-BENZOXIREN-2-ONE
- 7-Oxabicyclo[4.1.0]heptan-2-one, 4,4,6-triMethyl-
- )-Epoxyisophorone
- Isophorone oxide 99%
- 4,4,6-TRIMETHYL-7-OXABICYCLO(4.1.0)HEPTAN-2-ONE
- 7-Oxabicyclo[4.1.0]heptan-2-one, 4,4,6-trimethyl-, (-)-
- Isophorone oxide, 99%
- KSC492K0R
- ROTNQFPVXVZSRL-UHFFFAOYSA-N
- NSC63367
- EBD12893
- NS
- FT-0627444
- NSC 63367
- 7-Oxabicyclo[4.1.0]heptan-2-one,4,6-trimethyl-
- SCHEMBL5432151
- A18028
- Z1255475750
- DTXSID00908032
- CS-0204566
- 10276-21-8
- FT-0627447
- I0805
- AS-68074
- 4,4,6-Trimethyl-7-oxabicyclo[4.1.0]heptan-2-one #
- AKOS016010510
- 1,3,3-trimethyl-7-oxabicyclo[4.1.0]heptan-5-one
- D91201
- EN300-7405450
- NSC-63367
- MFCD00085465
- 7-Oxabicyclo(4.1.0)heptan-2-one, 4,4,6-trimethyl-
- DTXCID801337119
- Isophorone oxide
-
- MDL： MFCD00085465
- Inchi： 1S/C9H14O2/c1-8(2)4-6(10)7-9(3,5-8)11-7/h7H,4-5H2,1-3H3
- InChI Key： ROTNQFPVXVZSRL-UHFFFAOYSA-N
- SMILES： O1C2C(CC(C)(C)CC12C)=O
Computed Properties
- Exact Mass: 154.09900
- Monoisotopic Mass: 154.09938
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.2
- Topological Polar Surface Area: 29.6
Experimental Properties
- Color/Form: Not determined
- Density: 1.056±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 80°C/8mmHg(lit.)
- Flash Point: 76.5±16.2 ºC,
- Refractive Index: 1.4539 (589.3 nm 20 ºC)
- Solubility: Slightly soluble (6.2 g/l) (25 º C),
- PSA: 29.60000
- LogP: 1.53300
- Solubility: Not determined
Isophorone oxide Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H227-H302+H312+H332-H315-H319
- Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
- Hazardous Material transportation number：UN 1993 / PGIII
- WGK Germany：3
- Hazard Category Code： R20/21/22;R40
- Safety Instruction： S23; S36
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
Isophorone oxide Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Isophorone oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM204101-500g |
4,4,6-trimethyl-7-oxabicyclo[4.1.0]heptan-2-one |
10276-21-8 | 95% | 500g |
$700 | 2021-06-09 | |
| BAI LING WEI Technology Co., Ltd. | 304500-5G |
Isophorone oxide, 97% |
10276-21-8 | 97% | 5G |
￥ 301 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 304500-25G |
Isophorone oxide, 97% |
10276-21-8 | 97% | 25G |
￥ 941 | 2022-04-26 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 404675-5G |
Isophorone oxide |
10276-21-8 | 99% | 5G |
￥1796.32 | 2022-02-24 | |
| Apollo Scientific | OR24135-5g |
4,4,6-Trimethyl-7-oxabicyclo[4.1.0]heptan-2-one |
10276-21-8 | 0.98 | 5g |
£15.00 | 2025-03-21 | |
| Apollo Scientific | OR24135-25g |
4,4,6-Trimethyl-7-oxabicyclo[4.1.0]heptan-2-one |
10276-21-8 | 0.98 | 25g |
£15.00 | 2025-02-19 | |
| Apollo Scientific | OR24135-100g |
4,4,6-Trimethyl-7-oxabicyclo[4.1.0]heptan-2-one |
10276-21-8 | 0.98 | 100g |
£26.00 | 2025-02-19 | |
| Chemenu | CM204101-500g |
4,4,6-trimethyl-7-oxabicyclo[4.1.0]heptan-2-one |
10276-21-8 | 95% | 500g |
$138 | 2023-11-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I75590-100g |
Isophorone Oxide |
10276-21-8 | 98% | 100g |
¥518.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I75590-25g |
Isophorone Oxide |
10276-21-8 | 98% | 25g |
¥168.0 | 2023-09-07 |
Isophorone oxide Related Literature
-
Qingzhu Zeng,Xunyu Chen,Abdul Rahman,Ziying Zeng,Zhiwei Liang,Lei Shi,Zeling Huang,Shuhui Bo,Fenggang Liu,Jiahai Wang Mater. Chem. Front. 2022 6 1079
-
Hua Zhang,Fuyang Huo,Fenggang Liu,Zhuo Chen,Jialei Liu,Shuhui Bo,Zhen Zhen,Ling Qiu RSC Adv. 2016 6 99743
-
3. Electrolysis in the presence of ultrasound: cell geometries for the application of extreme rates of mass transfer in electrosynthesisFrank Marken,,Richard G. Compton,Richard G. Compton,,Stephen G. Davies,Steven D. Bull,Thies Thiemann,M. Luisa Sá e Melo,André Campos Neves,José Castillo,C. Gisèle Jung,André Fontana,Stephen G. Davies,Steven D. Bull,Thies Thiemann,M. Luisa Sá e Melo,André Campos Neves,José Castillo,C. Gisèle Jung,André Fontana J. Chem. Soc. Perkin Trans. 2 1997 2055
-
Zhixiong Zeng,Yifan Zhao,Yandong Zhang Chem. Commun. 2019 55 4250
-
Kiyotomi Kaneda,Tomoo Mizugaki Green Chem. 2019 21 1361
10276-21-8 (Isophorone oxide) Related Products
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